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Compound of Interest

Compound Name: Dimethylmalonate

Cat. No.: B8719724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl malonate, a

common reagent in organic synthesis. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment.

Chemical and Physical Properties
Dimethyl malonate is a colorless liquid with a faint, ester-like odor.[1] It is a diester derivative of

malonic acid and is utilized as a key intermediate in various synthetic processes, including the

production of pharmaceuticals, fragrances, and vitamins B1 and B6.[2][3]

Table 1: Physical and Chemical Properties of Dimethyl Malonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b8719724?utm_src=pdf-interest
https://haz-map.com/Agents/13185
https://grokipedia.com/page/Dimethyl_malonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3776436.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8719724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₅H₈O₄ [4][5][6]

Molecular Weight 132.11 g/mol [2][4][5]

CAS Number 108-59-8 [5][7]

Appearance Clear, colorless liquid [4][7]

Melting Point -62 °C [2][3][8]

Boiling Point 180-181 °C [2][3][8]

Density 1.156 g/mL at 25 °C [2][3]

Flash Point 85 °C - 90 °C [7][9]

Auto-ignition Temperature 440 °C [10]

Solubility

Miscible with alcohol and

ether; slightly soluble in water.

[3][11]

Vapor Pressure 0.15 hPa at 20 °C [10]

Hazard Identification and GHS Classification
Dimethyl malonate is classified as a hazardous substance. It is a combustible liquid and causes

skin, eye, and respiratory irritation.[5][12]

Table 2: GHS Hazard Classification for Dimethyl Malonate
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

Category 3

H335: May

cause respiratory

irritation

GHS07 Warning

Flammable

Liquids
Category 4

H227:

Combustible

liquid

None Warning

Sources:[4][5][13]

First Aid Measures
Prompt and appropriate first aid is essential in the event of exposure. Always seek medical

attention after administering first aid.

Table 3: First Aid Procedures for Dimethyl Malonate Exposure
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult, administer oxygen. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[5][7][9]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.[7] Wash affected area

with soap and water.[5] Seek

medical attention if irritation

persists.

[5][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[7]

Remove contact lenses if

present and easy to do.[4]

Continue rinsing and seek

immediate medical attention.

[4][7]

Ingestion

Do NOT induce vomiting.[5][9]

If the person is conscious,

rinse their mouth with water

and give 2-4 cupfuls of milk or

water.[7] Never give anything

by mouth to an unconscious

person.[5][7] Seek immediate

medical attention.

[5][7][9]

First Aid Decision Workflow
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Caption: First aid decision workflow for dimethyl malonate exposure.

Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain chemical integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[7][14]

Avoid inhalation of vapor or mist.[5][14]

Use only in a well-ventilated area, preferably in a chemical fume hood.[7][13]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][14]
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Take precautionary measures against static discharge.[5][15]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][5]

Storage:

Store in a cool, dry, and well-ventilated place.[7][12]

Keep containers tightly closed when not in use.[4][12]

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

reducing agents.[7][9][12]

The recommended storage temperature is between 15–25 °C.[13]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling dimethyl malonate.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or OSHA

29 CFR 1910.133 standards.

[5][7]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat. Impervious clothing

should be worn to prevent skin

contact.

[4][5][7]

Respiratory Protection

If ventilation is inadequate or

for spill response, use a

NIOSH/MSHA approved

respirator with appropriate

cartridges (e.g., organic

vapor).

[4][5][7][9]

PPE Selection Workflow
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Task: Handling Dimethyl Malonate

Is work performed in a
certified chemical fume hood?

Enhanced PPE:
- Standard PPE PLUS

- NIOSH-approved Respirator

No
Is there a large spill

or potential for aerosol generation?

Yes

Standard PPE:
- Safety Goggles with Side Shields

- Nitrile Gloves
- Lab Coat

Proceed with Task

NoYes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Accidental Release Measures
In the event of a spill, follow established protocols to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate unnecessary personnel.[4] Ensure adequate ventilation.[5]

Remove all sources of ignition.[5] Wear appropriate personal protective equipment as

detailed in Section 5.[4][5] Avoid breathing vapors.[5]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

[12][14]
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Containment and Cleanup: For small spills, absorb with an inert material such as vermiculite,

sand, or earth.[7] Place the absorbed material into a suitable, closed container for disposal.

[7][14] For large spills, dike the area to contain the spill and collect the material.[15]

Experimental Protocols
The following are illustrative protocols for common safety procedures. These should be

adapted to specific laboratory conditions and regulations.

Protocol: Small Spill Cleanup ( <100 mL)
Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If necessary, evacuate the immediate area.

Don PPE: At a minimum, don safety goggles, a lab coat, and double nitrile gloves. If

ventilation is poor or the spill is large, a respirator is required.

Contain Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a

commercial sorbent pad), starting from the outside and working inwards to prevent

spreading.[7]

Collect Waste: Carefully scoop the absorbed material into a labeled, sealable waste

container.[4]

Decontaminate Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the waste container and any contaminated PPE according to

institutional and local hazardous waste regulations.[14]

Report: Report the incident to the laboratory supervisor or safety officer.

Spill Response Workflow
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Spill Occurs

Alert Personnel & Evacuate Area

Don Appropriate PPE

Contain Spill with Absorbent Material
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Decontaminate Spill Area
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Caption: General workflow for responding to a dimethyl malonate spill.

Toxicology and Stability
Toxicological Data:

Acute Oral Toxicity (LD50): 5331 mg/kg (Rat)[8][9]

Acute Dermal Toxicity (LD50): >5000 mg/kg (Rabbit)[8][9]
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Human Health Effects: Causes irritation to the skin, eyes, and respiratory system.[4][9] The

toxicological properties have not been fully investigated.[7][9]

Stability and Reactivity:

Chemical Stability: Stable under normal temperatures and pressures.[7][12]

Conditions to Avoid: Heat, flames, sparks, ignition sources, and direct sunlight.[4][7][12]

Incompatible Materials: Strong oxidizing agents, reducing agents, acids, and bases.[7][9]

Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide

and carbon dioxide.[7][13]

Disposal Considerations
Dispose of dimethyl malonate and its containers in accordance with federal, state, and local

environmental regulations.[9][14] Waste generators must determine if a discarded chemical is

classified as hazardous waste.[7] Do not dispose of it into the sewer system.[12] It is

recommended to use a licensed professional waste disposal service.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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